Cas no 914349-37-4 (1-Boc-3-bromo-7-nitroindole)

• Product Name: 1-Boc-3-bromo-7-nitroindole
• CAS No: 914349-37-4
• MF: C₁₃H₁₃BrN₂O₄
• MW: 341.157322645187
• MDL: MFCD05864785
• CID: 838650
• Update Time: 2025-10-28

1-Boc-3-bromo-7-nitroindole Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Bromo-7-nitroindole
• tert-butyl 3-bromo-7-nitro-1H-indole-1-carboxylate
• 3-Bromo-7-nitroindole-1-carboxylic acid tert-butyl ester
• tert-butyl 3-bromo-7-nitroindole-1-carboxylate
• OR1738
• AX8211289
• W9445
• ST24027019
• 1,1-Dimethylethyl 3-bromo-7-nitro-1H-indole-1-carboxylate (ACI)
• 1-Boc-3-bromo-7-nitroindole

• MDL： MFCD05864785
• Inchi： 1S/C13H13BrN2O4/c1-13(2,3)20-12(17)15-7-9(14)8-5-4-6-10(11(8)15)16(18)19/h4-7H,1-3H3
• InChI Key： RHYXXCHHJCQANV-UHFFFAOYSA-N
• SMILES： O=C(N1C2C(=CC=CC=2[N+](=O)[O-])C(Br)=C1)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Topological Polar Surface Area: 77

1-Boc-3-bromo-7-nitroindole Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-Boc-3-bromo-7-nitroindole

Introduction to 1-Boc-3-bromo-7-nitroindole (CAS No. 914349-37-4)

1-Boc-3-bromo-7-nitroindole, with the CAS number 914349-37-4, is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a bromine atom, and a nitro group. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and research tools.

The tert-butoxycarbonyl (Boc) protecting group in 1-Boc-3-bromo-7-nitroindole is widely used in organic synthesis to protect the amino group during multi-step reactions. This protecting group can be easily removed under acidic conditions, making it a popular choice for synthetic chemists. The bromine atom, on the other hand, provides a reactive site for various substitution reactions, such as Suzuki coupling and other palladium-catalyzed cross-coupling reactions. The nitro group adds further reactivity and can be reduced to an amino group under appropriate conditions, opening up additional synthetic pathways.

In recent years, 1-Boc-3-bromo-7-nitroindole has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a precursor in the synthesis of indole-based compounds with therapeutic potential. Indoles are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. By modifying the structure of 1-Boc-3-bromo-7-nitroindole, researchers have been able to develop novel molecules with enhanced pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 1-Boc-3-bromo-7-nitroindole in the development of potent inhibitors of protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways and are often dysregulated in various diseases, including cancer. The researchers demonstrated that derivatives of 1-Boc-3-bromo-7-nitroindole exhibited high selectivity and potency against specific kinase targets, making them promising candidates for further preclinical evaluation.

Beyond its applications in drug discovery, 1-Boc-3-bromo-7-nitroindole has also found utility in chemical biology research. The compound's unique structure allows it to serve as a scaffold for the design of fluorescent probes and imaging agents. These probes can be used to visualize and study biological processes at the molecular level, providing valuable insights into cellular mechanisms and disease pathogenesis.

In addition to its synthetic and biological applications, 1-Boc-3-bromo-7-nitroindole has been investigated for its potential as a building block in materials science. The presence of multiple functional groups offers opportunities for creating new materials with tailored properties. For example, researchers have explored the use of indole derivatives in the development of organic semiconductors and photovoltaic materials.

The safety and handling of 1-Boc-3-bromo-7-nitroindole are important considerations for both laboratory and industrial settings. While the compound is not classified as a hazardous material or controlled substance, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn when working with this compound, and it should be stored in a cool, dry place away from incompatible substances.

In conclusion, 1-Boc-3-bromo-7-nitroindole (CAS No. 914349-37-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure makes it an invaluable intermediate in organic synthesis, drug discovery, chemical biology, and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.